
4,5-Diamino Catechol: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4,5-Diamino catechol

Cat. No.: B3243845 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Diamino catechol (also known

as 4,5-diaminobenzene-1,2-diol), a molecule of interest in various research and development

applications. Due to the limited availability of data for this specific compound, this guide also

includes information on closely related compounds to provide a contextual understanding of its

potential properties and hazards.

Chemical Identification
The primary identifier for 4,5-Diamino catechol is its CAS number. It is important to distinguish

between the free base and its salt forms, as they have different identifiers.

Compound Name Synonyms CAS Number

4,5-Diamino catechol
4,5-diaminobenzene-1,2-diol;

1,2-Benzenediol, 4,5-diamino-
159661-41-3[1][2]

4,5-Diamino catechol

dihydrochloride

4,5-diaminobenzene-1,2-diol

dihydrochloride; Pyrocatechol,

4,5-diamino-, di-HCl

861584-13-6[3]
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A complete Safety Data Sheet (SDS) for 4,5-Diamino catechol is not readily available in public

databases. Therefore, the following safety information is extrapolated from data on structurally

related compounds, such as 1,4-Diaminobenzene and Catechol. This information should be

used as a preliminary guide for risk assessment, and a comprehensive, compound-specific risk

assessment is highly recommended before handling.

Disclaimer: The following safety data is based on related compounds and may not accurately

reflect the hazards of 4,5-Diamino catechol.

GHS Hazard Classification (Predicted)
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Pictogram Signal Word Hazard Statements
Precautionary
Statements

alt text

alt text

alt text

alt text

alt text

Danger

H301+H311+H331:

Toxic if swallowed, in

contact with skin or if

inhaled.[4] H315:

Causes skin irritation.

H317: May cause an

allergic skin reaction.

[4] H318: Causes

serious eye damage.

H341: Suspected of

causing genetic

defects. H350: May

cause cancer. H410:

Very toxic to aquatic

life with long lasting

effects.[4]

P201: Obtain special

instructions before

use. P261: Avoid

breathing

dust/fume/gas/mist/va

pours/spray.[4] P273:

Avoid release to the

environment. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301+P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P308+P313:

IF exposed or

concerned: Get

medical

advice/attention.
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Experimental Protocols
Detailed experimental protocols for the synthesis of 4,5-Diamino catechol are not extensively

reported in peer-reviewed literature. However, a plausible synthetic route can be inferred from

related preparations. One such approach involves the reduction of a corresponding

dinitrocatechol.

Hypothetical Synthesis Workflow:

Catechol

4,5-Dinitrocatechol

Nitration

Nitrating Agent
(e.g., HNO3/H2SO4) 4,5-Diamino Catechol

Reduction

Reducing Agent
(e.g., H2/Pd-C, Sn/HCl)

Click to download full resolution via product page

Caption: Hypothetical synthesis of 4,5-Diamino Catechol.

A related study reports the synthesis of 4,5-diamino-substituted-1,2-benzoquinones from

catechol and corresponding secondary amines in a single step, utilizing copper complex

formation to stabilize the intermediate.[5] This suggests that 4,5-Diamino catechol could be a

reactive intermediate that is prone to oxidation.

Potential Research Applications and Signaling
Pathways
While no specific signaling pathways involving 4,5-Diamino catechol have been documented,

its structural motifs—a catechol ring and vicinal amino groups—suggest several areas of

potential biological investigation. Catecholamines are a well-known class of neurotransmitters

and hormones, and aromatic diamines can exhibit a range of biological activities.
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Given the antitumor activity of related 4,5-diamino-substituted-1,2-benzoquinones[5], a logical

research workflow would be to investigate the cytotoxic and anti-proliferative effects of 4,5-
Diamino catechol and its derivatives.

Logical Research Workflow:

4,5-Diamino Catechol

In Vitro Studies

Cancer Cell Lines

Cytotoxicity Assays
(e.g., MTT, LDH)

Apoptosis Assays
(e.g., Annexin V, Caspase activity)

Reactive Oxygen Species (ROS)
Measurement

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

MAPK Pathway PI3K/Akt Pathway

Click to download full resolution via product page

Caption: Potential research workflow for 4,5-Diamino Catechol.
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This workflow outlines a standard approach to characterizing the biological activity of a novel

compound with potential anticancer properties. The catechol structure suggests a potential for

redox cycling and the generation of reactive oxygen species (ROS), which can induce

apoptosis through various signaling pathways, including the MAPK and PI3K/Akt pathways.

In conclusion, while specific data on 4,5-Diamino catechol is sparse, its structural relationship

to other well-characterized molecules provides a framework for its safe handling and potential

research applications. Further investigation is warranted to fully elucidate its chemical and

biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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